Cas no 2419274-38-5 (Desmethyl Narazaciclib)

• Product Name: Desmethyl Narazaciclib
• CAS No: 2419274-38-5
• MF: C₂₃H₂₅N₇O
• MW: 415.490903615952
• CID: 5184857
• Update Time: 2025-07-16

Desmethyl Narazaciclib Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-6-carbonitrile, 8-cyclopentyl-7,8-dihydro-7-oxo-2-[[4-(1-piperazinyl)phenyl]amino]-
• Desmethyl Narazaciclib

• Inchi： 1S/C23H25N7O/c24-14-16-13-17-15-26-23(28-21(17)30(22(16)31)20-3-1-2-4-20)27-18-5-7-19(8-6-18)29-11-9-25-10-12-29/h5-8,13,15,20,25H,1-4,9-12H2,(H,26,27,28)
• InChI Key： KBPPTUDYXRJMOR-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(N3CCNCC3)C=C2)=NC=C2C=C(C#N)C(=O)N(C3CCCC3)C2=N1

Additional information on Desmethyl Narazaciclib

Desmethyl Narazaciclib and Its Significance in Modern Pharmaceutical Research

Desmethyl Narazaciclib, a derivative of the well-known chemotherapeutic agent Narazaciclib, has garnered significant attention in the field of pharmaceutical research due to its potent anticancer properties. With a CAS number of 2419274-38-5, this compound represents a promising candidate for further development in oncology. The structure-activity relationship (SAR) of Desmethyl Narazaciclib has been extensively studied, revealing insights into its mechanism of action and potential therapeutic applications.

The pharmacological profile of Desmethyl Narazaciclib is characterized by its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By binding to these kinases, Desmethyl Narazaciclib effectively disrupts cell cycle progression, leading to apoptosis in cancer cells. This mechanism has been validated through numerous preclinical studies, highlighting its potential as a chemotherapy agent.

Recent advancements in drug discovery have positioned Desmethyl Narazaciclib as a key player in the development of next-generation anticancer therapies. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize its chemical structure, enhancing its efficacy and reducing potential side effects. These efforts align with the broader goal of developing more targeted and less toxic cancer treatments.

The synthesis and characterization of Desmethyl Narazaciclib have been subjects of considerable interest. The compound's spectroscopic properties, such as NMR and mass spectrometry data, have been meticulously documented to ensure its purity and stability. These analytical techniques are crucial for understanding its biological activity and for formulating effective drug formulations.

One of the most compelling aspects of Desmethyl Narazaciclib is its potential to overcome drug resistance, a major challenge in cancer treatment. Studies have demonstrated that it can synergize with other chemotherapeutic agents, enhancing overall treatment efficacy. This property makes it an attractive candidate for combination therapies, which are increasingly recognized as a cornerstone of modern oncology.

The clinical trials currently underway are expected to provide further insights into the therapeutic potential of Desmethyl Narazaciclib. Early results from phase I studies suggest that it is well-tolerated and exhibits promising antitumor activity. These findings are eagerly anticipated by the medical community, as they could pave the way for new treatment strategies for various types of cancer.

The development of Desmethyl Narazaciclib also underscores the importance of interdisciplinary collaboration in pharmaceutical research. By integrating knowledge from chemistry, biology, and medicine, scientists are able to develop more sophisticated and effective treatments. This collaborative approach is essential for addressing the complex challenges posed by cancer.

Looking ahead, the future prospects for Desmethyl Narazaciclib are bright. Ongoing research aims to refine its pharmacokinetic properties, ensuring optimal delivery and absorption in patients. Additionally, efforts are underway to explore its potential applications in other therapeutic areas beyond oncology. The versatility of this compound makes it a valuable asset in the pharmaceutical landscape.

In conclusion, Desmethyl Narazaciclib (CAS no. 2419274-38-5) represents a significant advancement in anticancer therapy. Its potent CDK inhibition, combined with its favorable pharmacological profile, positions it as a promising candidate for clinical use. As research continues to uncover new applications and optimize its properties, Desmethyl Narazaciclib is poised to play a pivotal role in the future of cancer treatment.